Cas no 127224-05-9 (Acetic acid, difluoroiodo-, 1-methylethyl ester)
127224-05-9 structure
Product Name:Acetic acid, difluoroiodo-, 1-methylethyl ester
CAS No:127224-05-9
MF:C5H7F2IO2
MW:264.009161233902
CID:1221324
PubChem ID:4738502
Update Time:2025-04-20
Acetic acid, difluoroiodo-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, difluoroiodo-, 1-methylethyl ester
- propan-2-yl 2,2-difluoro-2-iodoacetate
- AKOS002664191
- DTXSID00406220
- 127224-05-9
- SCHEMBL21768183
- USCJKAGGGHFJKF-UHFFFAOYSA-N
-
- Inchi: 1S/C5H7F2IO2/c1-3(2)10-4(9)5(6,7)8/h3H,1-2H3
- InChI Key: USCJKAGGGHFJKF-UHFFFAOYSA-N
- SMILES: IC(C(=O)OC(C)C)(F)F
Computed Properties
- Exact Mass: 263.94541
- Monoisotopic Mass: 263.94588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Acetic acid, difluoroiodo-, 1-methylethyl ester Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
127224-05-9 (Acetic acid, difluoroiodo-, 1-methylethyl ester) Related Products
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